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Compound of Interest

Methyl 4-aminobutanoate
Compound Name:
hydrochloride

Cat. No. B082371

For Researchers, Scientists, and Drug Development Professionals

Methyl 4-aminobutanoate hydrochloride, also known as GABA methyl ester hydrochloride, is
a derivative of the principal inhibitory neurotransmitter in the central nervous system, gamma-
aminobutyric acid (GABA). Its esterified form offers altered physicochemical properties that are
of significant interest in neuropharmacology and drug design. This technical guide provides a
comprehensive overview of the known physical and chemical properties of Methyl 4-
aminobutanoate hydrochloride, compiled from various chemical data sources.

Core Physical and Chemical Properties

The fundamental physicochemical characteristics of Methyl 4-aminobutanoate hydrochloride
are summarized in the table below. This data is crucial for its handling, formulation, and
application in research and development.
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Property Value Source(s)

Molecular Formula CsH12CINO2 [1112]

Molecular Weight 153.61 g/mol [1103114]

Appearance White t.o almost white e
crystalline powder or crystals

Melting Point 105-107 °C [3]

120-125 °C (lit.) [1][5][6]

122.0to0 126.0 °C [7]

Boiling Point 164.8 °C at 760 mmHg [31[5]
Density 0.99 g/cm?3 [3]
Solubility Soluble in DMSO (30 mg/mL) [8]
Flash Point 38.7°C [31[5]

Vapor Pressure

1.93 mmHg at 25°C

[3](5]

pKa Data not available
LogP (XLogP3) 1.40060 [3]
Hydrogen Bond Donor Count 2 [3]
Hydrogen Bond Acceptor

ydrog p 3 (3]

Count

Spectral Data

Spectral analysis is fundamental for the structural confirmation of Methyl 4-aminobutanoate

hydrochloride.

e 1H NMR (400 MHz, D20): & 3.46 (s, 3H), 2.79 (t, J = 7.6 Hz, 2H), 2.28 (t, J = 7.3 Hz, 2H),

1.77-1.67 (m, 2H).[1]

e Mass Spectrometry (ESI-MS): Calculated for [M + H - HCI]* m/z: 118.1, Measured: 118.1.[1]
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Experimental Methodologies

While detailed experimental protocols for the determination of the above physical properties
are not extensively published in readily available literature, a general synthetic method has
been described.

Synthesis of Methyl 4-aminobutanoate hydrochloride

A common laboratory-scale synthesis involves the esterification of gamma-aminobutyric acid
(GABA). Thionyl chloride (20 mmol) is added dropwise to a solution of gamma-aminobutyric
acid (10 mmol) in methanol (20 mL) under ice bath conditions.[1] The reaction mixture is then
stirred at room temperature for approximately 2 hours.[1] Following the reaction, the solvent is
removed by rotary evaporation to yield the product as a white solid.[1]

Structural and Property Relationships

The chemical structure of Methyl 4-aminobutanoate hydrochloride dictates its physical
properties and, consequently, its behavior in biological and chemical systems. The following
diagram illustrates the key structural features and their influence on the compound's
characteristics.

{Methyl 4-aminobutanoate Hydrochloride | {Formula: CsH12CINO2z | MW: 153.61}}
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Structural Features and Property Influences.

Handling and Storage

For optimal stability, Methyl 4-aminobutanoate hydrochloride should be stored in a cool,
dark place, preferably at temperatures below 15°C. It is recommended to store the compound
under an inert atmosphere as it is sensitive to air and moisture.[4] For solutions, it is advised to
aliquot and store at -20°C for up to one month or -80°C for up to six months to prevent
degradation from repeated freeze-thaw cycles.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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